Cas no 535948-50-6 (4-[(4-chloro-3-nitrobenzoyl)carbamothioylamino]benzoic Acid)

• Product Name: 4-[(4-chloro-3-nitrobenzoyl)carbamothioylamino]benzoic Acid
• CAS No: 535948-50-6
• MF: C₁₅H₁₀ClN₃O₅S
• MW: 379.775001049042
• CID: 1583906
• PubChem ID: 4505826
• Update Time: 2025-04-21

4-[(4-chloro-3-nitrobenzoyl)carbamothioylamino]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chloro-3-nitrobenzoyl)carbamothioylamino]benzoic acid
• 4-[[[(4-CHLORO-3-NITROBENZOYL)AMINO]THIOXOMETHYL]AMINO]-BENZOIC ACID
• DB-305389
• 535948-50-6
• 4-[[[(4-Chloro-3-nitrobenzoyl)amino]thioxomethyl ]amino]-benzoic acid
• DTXSID90403783
• AKOS000294029
• 4-[(4-chloro-3-nitrobenzoyl)carbamothioylamino]benzoic Acid

• Inchi： 1S/C15H10ClN3O5S/c16-11-6-3-9(7-12(11)19(23)24)13(20)18-15(25)17-10-4-1-8(2-5-10)14(21)22/h1-7H,(H,21,22)(H2,17,18,20,25)
• InChI Key： WUVBGJSECLWTRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NC(NC2C=CC(C(=O)O)=CC=2)=S)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 379.0029693g/mol
• Monoisotopic Mass: 379.0029693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 156Ų